Cas no 436089-92-8 ((5-Furan-2-yl-4-methyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid)

• Product Name: (5-Furan-2-yl-4-methyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
• CAS No: 436089-92-8
• MF: C₉H₉N₃O₃S
• MW: 239.251060247421
• CID: 3075558
• PubChem ID: 864117
• Update Time: 2025-06-09

(5-Furan-2-yl-4-methyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (5-Furan-2-yl-4-methyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
• AKOS000349546
• 436089-92-8
• 2-((5-(Furan-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)aceticacid
• 2-[[5-(furan-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• G67702
• 2-((5-(Furan-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetic acid
• STK917254
• (5-furan-2-yl-4-methyl-4 h-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
• CS-0364156
• {[5-(furan-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid

• MDL： MFCD02596623
• Inchi： 1S/C9H9N3O3S/c1-12-8(6-3-2-4-15-6)10-11-9(12)16-5-7(13)14/h2-4H,5H2,1H3,(H,13,14)
• InChI Key： MEEKIIKJJLHMBC-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(C2=CC=CO2)N1C

Computed Properties

• Exact Mass: 239.03646233g/mol
• Monoisotopic Mass: 239.03646233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 106Ų

Additional information on (5-Furan-2-yl-4-methyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid

Chemical Compound CAS No. 436089-92-8: (5-Furan-2-yl-4-methyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic Acid

The chemical compound with CAS No. 436089-92-8, known as (5-Furan-2-yl-4-methyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a furan ring, a triazole moiety, and an acetic acid group. The furan ring contributes to the compound's aromaticity and potential biological activity, while the triazole group adds rigidity and enhances its pharmacokinetic properties. The sulfanyl group serves as a bridge between the triazole and acetic acid components, further influencing the molecule's reactivity and solubility.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its role as a bioisostere in drug design, where it can replace other functional groups without significantly altering the molecule's overall structure. This property makes it a valuable tool in medicinal chemistry for developing novel therapeutic agents. Additionally, the compound has shown promise in agricultural chemistry, particularly in the development of pesticides and fungicides due to its ability to inhibit key enzymes involved in plant pathogenesis.

The synthesis of (5-Furan-2-yl-4-methyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid involves a multi-step process that typically begins with the preparation of the furan derivative. This is followed by the formation of the triazole ring through a click chemistry reaction or other suitable methods. The final step involves coupling the triazole-sulfanyl intermediate with acetic acid to complete the structure. The reaction conditions are carefully optimized to ensure high yields and purity of the final product.

One of the most intriguing aspects of this compound is its ability to participate in supramolecular interactions. Studies have shown that it can form hydrogen bonds and π–π interactions with other molecules, making it a potential candidate for self-assembling systems or nanotechnology applications. Furthermore, its fluorescent properties under certain conditions have opened avenues for its use in sensors and imaging agents.

In terms of biological activity, this compound has demonstrated moderate to high potency against several targets. For example, it has been tested as an inhibitor of protein kinases, which are critical in signaling pathways associated with cancer and inflammatory diseases. Initial assays indicate that it selectively binds to these enzymes, suggesting potential for further development into a therapeutic agent.

Another area where this compound has shown promise is in antimicrobial research. Its ability to disrupt bacterial cell membranes and inhibit fungal growth makes it a candidate for developing new antibiotics or antifungal agents. However, further studies are required to assess its efficacy in vivo and determine its safety profile.

The structural versatility of (5-Furan-2-yl-4-methyl-4H-[1,2,4]triazol-3